Cas no 96402-43-6 (Cbz-3-(1-naphthyl)-d-ala)

• Product Name: Cbz-3-(1-naphthyl)-d-ala
• CAS No: 96402-43-6
• MF: C₂₁H₁₉NO₄
• MW: 349.379865884781
• MDL: MFCD00672544
• CID: 800263
• PubChem ID: 7020847
• Update Time: 2025-06-28

Cbz-3-(1-naphthyl)-d-ala Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenepropanoicacid, a-[[(phenylmethoxy)carbonyl]amino]-,(aR)-
• Z-3-(1-naphthyl)-D-alanine
• Z-d-1-nal-oh
• Z-D-ALA(1-NAPHTHYL)-OH
• CBZ-(R)-2-AMINO-3-(NAPHTHALEN-1-YL)PROPANOIC ACID
• CBZ-3-(1-NAPHTHYL)-D-ALA
• CBZ-D-1-NAPHTHYLALANINE
• RARECHEM AL CF 0898
• Z-D-ALA(1-NAPH)-OH
• Z-D-NAL(1)-OH
• Z-3-(1-naphthyl)-L-alanine
• SCHEMBL10976664
• HNYQEAGTPQSPLT-LJQANCHMSA-N
• MFCD00672544
• (R)-2-(benzyloxycarbonylamino)-3-(naphthalen-1-yl)propanoic acid
• 1-Naphthalenepropanoicacid,a-[[(phenylmethoxy)carbonyl]amino]-,(ar)-
• N-benzyloxycarbonyl-3-(1-naphthyl)-D-alanine
• 96402-43-6
• (R)-2-(((Benzyloxy)carbonyl)amino)-3-(naphthalen-1-yl)propanoicacid
• EN300-7372368
• (R)-2-(((Benzyloxy)carbonyl)amino)-3-(naphthalen-1-yl)propanoic acid
• (2R)-3-naphthalen-1-yl-2-(phenylmethoxycarbonylamino)propanoic acid
• (2R)-2-{[(BENZYLOXY)CARBONYL]AMINO}-3-(NAPHTHALEN-1-YL)PROPANOIC ACID
• G84162
• 1-Naphthalenepropanoic acid, a-[[(phenylmethoxy)carbonyl]amino]-,(R)-
• Cbz-3-(1-naphthyl)-d-ala

• MDL： MFCD00672544
• Inchi： 1S/C21H19NO4/c23-20(24)19(22-21(25)26-14-15-7-2-1-3-8-15)13-17-11-6-10-16-9-4-5-12-18(16)17/h1-12,19H,13-14H2,(H,22,25)(H,23,24)/t19-/m1/s1
• InChI Key： HNYQEAGTPQSPLT-LJQANCHMSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@@H](C(=O)O)CC1=CC=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 349.13100
• Monoisotopic Mass: 349.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63000
• LogP: 4.15280

Additional information on Cbz-3-(1-naphthyl)-d-ala

Comprehensive Guide to Cbz-3-(1-naphthyl)-d-ala (CAS No. 96402-43-6): Properties, Applications, and Research Insights

The compound Cbz-3-(1-naphthyl)-d-ala (CAS No. 96402-43-6) is a specialized N-carbobenzyloxy (Cbz)-protected amino acid derivative, widely recognized for its role in peptide synthesis and pharmaceutical research. This article delves into its chemical properties, synthetic applications, and relevance in modern scientific advancements, addressing key questions such as "What is Cbz-3-(1-naphthyl)-d-ala used for?" and "How does Cbz protection enhance peptide synthesis?".

Cbz-3-(1-naphthyl)-d-ala features a 1-naphthyl group attached to the D-alanine backbone, a configuration that influences its stereochemical behavior and biological interactions. The Cbz (carbobenzyloxy) protecting group is pivotal in preventing unwanted side reactions during solid-phase peptide synthesis (SPPS), a technique dominating current drug development. Researchers frequently search for "Cbz-protected amino acid derivatives" and "CAS 96402-43-6 solubility," highlighting its practical challenges and solutions in lab settings.

In the context of trending topics like targeted drug delivery and peptide-based therapeutics, Cbz-3-(1-naphthyl)-d-ala gains attention for its potential in designing enzyme inhibitors and receptor modulators. Its aromatic naphthyl moiety contributes to hydrophobic interactions, a feature exploited in structure-activity relationship (SAR) studies. Queries such as "How to deprotect Cbz groups?" or "Cbz-3-(1-naphthyl)-d-ala stability" reflect user interest in optimizing its use.

From a technical perspective, the compound’s molecular weight (335.38 g/mol) and melting point (≈150–155°C) are critical for purification protocols. Analytical techniques like HPLC and NMR are essential for verifying its purity, a topic often searched alongside "CAS 96402-43-6 NMR data." Its solubility in polar aprotic solvents (e.g., DMF, DMSO) further underscores its utility in peptide coupling reactions.

Emerging applications include its role in fluorescent probes and bioconjugation, aligning with the growing demand for multifunctional biomaterials. Environmental and safety considerations, such as "Is Cbz-3-(1-naphthyl)-d-ala biodegradable?," also resonate with sustainable chemistry trends. This compound’s versatility ensures its continued relevance in academic research and industrial R&D, bridging gaps between traditional peptide chemistry and innovative therapeutic design.

To summarize, Cbz-3-(1-naphthyl)-d-ala (CAS No. 96402-43-6) exemplifies the intersection of organic synthesis and biomedical innovation. By addressing user queries and integrating SEO-friendly terms like "Cbz-protected amino acids" and "1-naphthylalanine derivatives," this guide aims to serve as a trusted resource for chemists and researchers navigating the complexities of peptide engineering.